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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177

For immediate release: This document provides comprehensive guidance on the proper
disposal procedures for N-Methyldibutylamine (CAS: 3405-45-6), ensuring the safety of
laboratory personnel and compliance with environmental regulations. The following procedures
are intended for researchers, scientists, and drug development professionals handling this
substance.

N-Methyldibutylamine is a flammable and corrosive compound that is harmful if swallowed or
in contact with skin, and causes severe skin and eye burns.[1][2] Adherence to proper disposal
protocols is critical to mitigate these risks.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Required PPE:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
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» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[1] All handling of N-Methyldibutylamine should occur within a chemical fume hood.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Spill Response Protocol:

o Evacuate all non-essential personnel from the immediate spill area.

e Remove all sources of ignition from the area.[1]

o Use spark-proof tools and explosion-proof equipment during cleanup.[1]

» Absorb the spill using an inert material such as vermiculite, sand, dry lime, or soda ash.[1][3]
o Place the absorbed material into a suitable, covered container for disposal.[1][3]

o Ventilate the area and wash the spill site after the material has been removed.[3]

Disposal of N-Methyldibutylamine Waste

The disposal of N-Methyldibutylamine must be conducted in accordance with federal, state,
and local regulations.[1] It is likely to be classified as a hazardous waste.

Step-by-Step Disposal Procedure:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste.[4] Consult US EPA guidelines in 40 CFR Parts 261.3 and
relevant state and local regulations for accurate classification.[4]

e \Waste Collection:

o Collect waste N-Methyldibutylamine and contaminated materials (e.g., absorbent from
spills, used PPE) in a designated, properly labeled, and tightly closed container.
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o Store the waste container in a cool, dry, well-ventilated area designated for flammable
materials.[1]

e Engage a Licensed Professional:

o Contact a licensed professional waste disposal service to handle the disposal of this
material.[1]

o It may be necessary to contain and dispose of N-Methyldibutylamine as a hazardous
waste. For specific recommendations, contact your state's Department of Environmental
Protection (DEP) or your regional office of the federal Environmental Protection Agency
(EPA).[3]

e Recommended Disposal Method:

o The preferred method of disposal is through a chemical incinerator equipped with an
afterburner and scrubber.[1] Extra care should be taken during ignition due to the
material's high flammability.[1]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for N-Methyldibutylamine.
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Property Value

CAS Number 3405-45-6

Molecular Formula C9H21N

Molecular Weight 143.27 g/mol

Boiling Point 49 - 51 °C @ 10 mmHg
Flash Point 42 °C (107.60 °F)
Specific Gravity 0.7450 g/cm3

Oral LD50 (Rat) 540 ulL/kg

Dermal LD50 (Rabbit) 880 ulL/kg

Data sourced from Chemsrc and PubChem.[1][2]

N-Methyldibutylamine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Methyldibutylamine.
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Caption: Workflow for the safe disposal of N-Methyldibutylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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